Cas no 2228911-01-9 (1-(6-methoxy-5-methylpyridin-3-yl)cyclobutylmethanol)

• Product Name: 1-(6-methoxy-5-methylpyridin-3-yl)cyclobutylmethanol
• CAS No: 2228911-01-9
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6402932
• PubChem ID: 165713865
• Update Time: 2025-11-05

1-(6-methoxy-5-methylpyridin-3-yl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(6-methoxy-5-methylpyridin-3-yl)cyclobutylmethanol
• 2228911-01-9
• EN300-1761916
• [1-(6-methoxy-5-methylpyridin-3-yl)cyclobutyl]methanol

• Inchi： 1S/C12H17NO2/c1-9-6-10(7-13-11(9)15-2)12(8-14)4-3-5-12/h6-7,14H,3-5,8H2,1-2H3
• InChI Key： ZIMPVOUHJUURMT-UHFFFAOYSA-N
• SMILES： OCC1(C2C=NC(=C(C)C=2)OC)CCC1

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.4Ų

Additional information on 1-(6-methoxy-5-methylpyridin-3-yl)cyclobutylmethanol

Comprehensive Overview of 1-(6-methoxy-5-methylpyridin-3-yl)cyclobutylmethanol (CAS No. 2228911-01-9)

The compound 1-(6-methoxy-5-methylpyridin-3-yl)cyclobutylmethanol (CAS No. 2228911-01-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclobutylmethanol moiety attached to a 6-methoxy-5-methylpyridin-3-yl group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug candidates, given its ability to modulate biological targets. The compound's methoxy and methyl substitutions further enhance its versatility in synthetic chemistry.

In recent years, the demand for pyridine derivatives like 1-(6-methoxy-5-methylpyridin-3-yl)cyclobutylmethanol has surged due to their widespread use in medicinal chemistry. This compound aligns with the growing trend of developing small molecule therapeutics, which dominate the pharmaceutical landscape. Its cyclobutane ring contributes to improved metabolic stability, a key factor in drug design. Additionally, the presence of a hydroxymethyl group offers opportunities for further functionalization, making it a valuable intermediate in multi-step syntheses.

The synthesis of CAS No. 2228911-01-9 typically involves advanced organic transformations, such as cross-coupling reactions and ring-forming strategies. These methods are frequently discussed in academic forums and industry publications, reflecting the compound's relevance in modern synthetic chemistry. Researchers often explore its structure-activity relationships (SAR) to optimize its properties for specific applications. This focus on molecular optimization resonates with the broader scientific community's pursuit of precision in chemical design.

From an industrial perspective, 1-(6-methoxy-5-methylpyridin-3-yl)cyclobutylmethanol is part of a larger family of heterocyclic compounds that are essential in developing agrochemicals and specialty chemicals. Its pyridine core is particularly noteworthy, as it is a common motif in many commercially successful products. The compound's stability under various conditions makes it suitable for scalable production, addressing the industry's need for robust intermediates.

Environmental and regulatory considerations also play a role in the compound's adoption. As the chemical industry moves toward greener synthesis methods, researchers are investigating sustainable routes to produce CAS No. 2228911-01-9. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing. The compound's potential applications in biodegradable materials further highlight its relevance in contemporary research.

In summary, 1-(6-methoxy-5-methylpyridin-3-yl)cyclobutylmethanol represents a fascinating intersection of chemistry, pharmacology, and materials science. Its structural features and synthetic adaptability make it a subject of ongoing investigation, with implications for multiple industries. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation chemical solutions.